2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile
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Overview
Description
2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile is a useful research compound. Its molecular formula is C14H14N2S and its molecular weight is 242.34 g/mol. The purity is usually 95%.
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Scientific Research Applications
Optical and Structural Properties
Research indicates that similar compounds to 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile demonstrate notable structural and optical properties. For instance, the structural and optical characteristics of certain 4H-pyrano [3, 2-c] quinoline derivatives have been studied, highlighting the potential of these compounds in various applications due to their unique properties (Zeyada, El-Nahass, & El-Shabaan, 2016).
Antitumor Properties
A study on novel 2-aminothiophene derivatives, including compounds structurally related to this compound, demonstrated significant antitumor properties against human tumor cell lines (Khalifa & Algothami, 2020). This indicates potential therapeutic applications in cancer treatment.
Corrosion Inhibition
Compounds similar to this compound have been evaluated for their effectiveness as corrosion inhibitors. Research on 5-(phenylthio)-3H-pyrrole-4-carbonitriles, for example, showed promising results in inhibiting mild steel corrosion, suggesting potential applications in materials science and engineering (Verma et al., 2015).
Dye and Pigment Synthesis
These compounds have also been utilized in the synthesis of dyes and pigments. A study on the synthesis of azo benzo[b]thiophene derivatives, which are structurally similar, revealed their applicability as disperse dyes, underlining their potential in textile and material applications (Sabnis & Rangnekar, 1989).
Photovoltaic Properties
The photovoltaic properties of similar quinoline derivatives have been investigated, demonstrating their potential in organic–inorganic photodiode fabrication (Zeyada, El-Nahass, & El-Shabaan, 2016). This suggests applications in the development of solar energy technologies.
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2S/c1-3-10-4-6-11(7-5-10)13-9(2)17-14(16)12(13)8-15/h4-7H,3,16H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSDJEXNUCSDFIV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=C(SC(=C2C#N)N)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70397393 |
Source
|
Record name | 2-amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70397393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
884497-32-9 |
Source
|
Record name | 2-Amino-4-(4-ethylphenyl)-5-methyl-3-thiophenecarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=884497-32-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-amino-4-(4-ethylphenyl)-5-methylthiophene-3-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70397393 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.